Cas no 827613-83-2 (2-Propen-1-one, 3-imino-1,2-diphenyl-)

• Product name: 2-Propen-1-one, 3-imino-1,2-diphenyl-
• CAS No: 827613-83-2
• MF: C₁₅H₁₁NO
• MW: 221.25394
• CID: 682929
• PubChem ID: 71417213

2-Propen-1-one, 3-imino-1,2-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-imino-1,2-diphenyl-
• 3-imino-1,2-diphenylprop-2-en-1-one
• 827613-83-2
• DTXSID30836556

• Inchi： InChI=1S/C15H11NO/c16-11-14(12-7-3-1-4-8-12)15(17)13-9-5-2-6-10-13/h1-10,16H
• InChI Key： QRPFQEOEIMVZOR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=C=N)C(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 221.084063974g/mol
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų